Cas no 215951-96-5 (Phosphine,1,2-phenylenebis[dicyclohexyl- (9CI))

• Product Name: Phosphine,1,2-phenylenebis[dicyclohexyl- (9CI)
• CAS No: 215951-96-5
• MF: C₃₀H₄₈P₂
• MW: 470.64965057373
• MDL: MFCD01074565
• CID: 243223
• PubChem ID: 5195181
• Update Time: 2025-11-05

Phosphine,1,2-phenylenebis[dicyclohexyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-BIS(DICYCLOHEXYLPHOSPHINO)BENZENE
• dicyclohexyl-(2-dicyclohexylphosphanylphenyl)phosphane
• AC1NQF3Y
• AG-E-58254
• CTK4E7233
• DTXSID80409370
• CS-0133485
• 215951-96-5
• Phosphine,1,2-phenylenebis[dicyclohexyl- (9CI)
• E84930
• FT-0737754
• (4-Pyridin-2-yl-phenyl)aceticacid
• dcypbz
• SCHEMBL1315359
• DB-009426
• dicyclohexyl[2-(dicyclohexylphosphanyl)phenyl]phosphane
• Phosphine, 1,2-phenylenebis[dicyclohexyl- (9CI)

• MDL： MFCD01074565
• Inchi： 1S/C30H48P2/c1-5-15-25(16-6-1)31(26-17-7-2-8-18-26)29-23-13-14-24-30(29)32(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h13-14,23-28H,1-12,15-22H2
• InChI Key： DZNBZPKZOBDXEL-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1P(C1CCCCC1)C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 470.32300
• Monoisotopic Mass: 470.32312553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 9.23180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives